2-[5-chloro-6-oxo-4-(1-piperidinyl)-1(6H)-pyridazinyl]-N-phenylpropanamide

• IUPAC Name: 2-(5-chloro-6-oxo-4-piperidin-1-ylpyridazin-1-yl)-N-phenylpropanamide
• InChI: InChI=1S/C18H21ClN4O2/c1-13(17(24)21-14-8-4-2-5-9-14)23-18(25)16(19)15(12-20-23)22-10-6-3-7-11-22/h2,4-5,8-9,12-13H,3,6-7,10-11H2,1H3,(H,21,24)
• InChI Key: LZPBNSJLGPQAIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1)N2C(=O)C(=C(C=N2)N3CCCCC3)Cl
• Molecular Formula: C18H21ClN4O2
• Molecular Weight: 360.8 g/mol

Description

The compound “2-[5-chloro-6-oxo-4-(1-piperidinyl)-1(6H)-pyridazinyl]-N-phenylpropanamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound in the current literature.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridazinyl core, substituted with a piperidinyl group and a phenylpropanamide group. The exact structure and the positions of these substitutions would significantly influence the compound’s properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The presence of the piperidinyl and phenylpropanamide groups could potentially make the compound susceptible to reactions involving these groups.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific biological or chemical context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Without specific information, it’s challenging to provide a detailed safety and hazard analysis.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential applications. This could involve experimental studies to determine its physical and chemical properties, as well as potential biological activity.